Cas no 80054-80-4 (1-Chloro-4-(2,2,2-trifluoroethoxy)benzene)

• Product Name: 1-Chloro-4-(2,2,2-trifluoroethoxy)benzene
• CAS No: 80054-80-4
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• CID: 821005
• PubChem ID: 13765841
• Update Time: 2025-04-19

1-Chloro-4-(2,2,2-trifluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-(2,2,2-trifluoroethoxy)benzene
• PC6628
• DTXSID30548869
• 80054-80-4
• SCHEMBL10498402
• WMVDOKLDWNIZFP-UHFFFAOYSA-N
• AKOS009171592

• Inchi： 1S/C8H6ClF3O/c9-6-1-3-7(4-2-6)13-5-8(10,11)12/h1-4H,5H2
• InChI Key： WMVDOKLDWNIZFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(F)(F)F

Computed Properties

• Exact Mass: 210.00600
• Monoisotopic Mass: 210.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 190.6°C at 760 mmHg
• Flash Point: 69.1°C
• Refractive Index: 1.454
• PSA: 9.23000
• LogP: 3.28110